Cas no 2165915-83-1 ((2S)-1-2-(trifluoromethoxy)phenylpropan-2-ol)
(2S)-1-2-(trifluoromethoxy)phenylpropan-2-ol Chemical and Physical Properties
Names and Identifiers
-
- (2S)-1-2-(trifluoromethoxy)phenylpropan-2-ol
- EN300-1938000
- (2S)-1-[2-(trifluoromethoxy)phenyl]propan-2-ol
- 2165915-83-1
-
- Inchi: 1S/C10H11F3O2/c1-7(14)6-8-4-2-3-5-9(8)15-10(11,12)13/h2-5,7,14H,6H2,1H3/t7-/m0/s1
- InChI Key: RSCNODVYHRHXCU-ZETCQYMHSA-N
- SMILES: FC(OC1C=CC=CC=1C[C@H](C)O)(F)F
Computed Properties
- Exact Mass: 220.07111408g/mol
- Monoisotopic Mass: 220.07111408g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 194
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 29.5Ų
(2S)-1-2-(trifluoromethoxy)phenylpropan-2-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1938000-0.05g |
(2S)-1-[2-(trifluoromethoxy)phenyl]propan-2-ol |
2165915-83-1 | 0.05g |
$468.0 | 2023-09-17 | ||
| Enamine | EN300-1938000-0.1g |
(2S)-1-[2-(trifluoromethoxy)phenyl]propan-2-ol |
2165915-83-1 | 0.1g |
$490.0 | 2023-09-17 | ||
| Enamine | EN300-1938000-0.25g |
(2S)-1-[2-(trifluoromethoxy)phenyl]propan-2-ol |
2165915-83-1 | 0.25g |
$513.0 | 2023-09-17 | ||
| Enamine | EN300-1938000-0.5g |
(2S)-1-[2-(trifluoromethoxy)phenyl]propan-2-ol |
2165915-83-1 | 0.5g |
$535.0 | 2023-09-17 | ||
| Enamine | EN300-1938000-1.0g |
(2S)-1-[2-(trifluoromethoxy)phenyl]propan-2-ol |
2165915-83-1 | 1g |
$1500.0 | 2023-06-02 | ||
| Enamine | EN300-1938000-2.5g |
(2S)-1-[2-(trifluoromethoxy)phenyl]propan-2-ol |
2165915-83-1 | 2.5g |
$1089.0 | 2023-09-17 | ||
| Enamine | EN300-1938000-5.0g |
(2S)-1-[2-(trifluoromethoxy)phenyl]propan-2-ol |
2165915-83-1 | 5g |
$4349.0 | 2023-06-02 | ||
| Enamine | EN300-1938000-10.0g |
(2S)-1-[2-(trifluoromethoxy)phenyl]propan-2-ol |
2165915-83-1 | 10g |
$6450.0 | 2023-06-02 | ||
| Enamine | EN300-1938000-1g |
(2S)-1-[2-(trifluoromethoxy)phenyl]propan-2-ol |
2165915-83-1 | 1g |
$557.0 | 2023-09-17 | ||
| Enamine | EN300-1938000-5g |
(2S)-1-[2-(trifluoromethoxy)phenyl]propan-2-ol |
2165915-83-1 | 5g |
$1614.0 | 2023-09-17 |
(2S)-1-2-(trifluoromethoxy)phenylpropan-2-ol Related Literature
-
Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
-
Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
Additional information on (2S)-1-2-(trifluoromethoxy)phenylpropan-2-ol
Introduction to (2S)-1-2-(trifluoromethoxy)phenylpropan-2-ol (CAS No. 2165915-83-1)
Chemical compounds play a pivotal role in the advancement of pharmaceutical sciences, particularly in the development of novel therapeutic agents. Among these, (2S)-1-2-(trifluoromethoxy)phenylpropan-2-ol (CAS No. 2165915-83-1) stands out as a compound of significant interest due to its unique structural and pharmacological properties. This compound, characterized by its specific stereochemistry and functional groups, has garnered attention in recent years for its potential applications in medicinal chemistry and drug discovery.
The molecular structure of (2S)-1-2-(trifluoromethoxy)phenylpropan-2-ol consists of a propan-2-ol backbone substituted with a phenyl ring bearing a trifluoromethoxy group at the 2-position. The stereochemistry at the chiral center (indicated by the (S) configuration) is crucial for its biological activity, influencing its interactions with biological targets. This specific arrangement has been the focus of extensive research to understand its pharmacokinetic and pharmacodynamic properties.
In recent years, there has been growing interest in the use of fluorinated aromatic compounds in drug development. The presence of the trifluoromethoxy group enhances the metabolic stability and lipophilicity of the molecule, making it an attractive candidate for further exploration. Studies have shown that such modifications can significantly improve the binding affinity and selectivity of drug candidates, leading to more effective therapeutic outcomes.
One of the most compelling aspects of (2S)-1-2-(trifluoromethoxy)phenylpropan-2-ol is its potential as a building block for more complex molecules. Medicinal chemists have leveraged this compound to design and synthesize novel analogs with enhanced biological activity. For instance, researchers have explored derivatives of this compound as potential inhibitors of various enzymes and receptors involved in metabolic disorders and inflammatory diseases.
The synthesis of (2S)-1-2-(trifluoromethoxy)phenylpropan-2-ol involves multi-step organic reactions, including stereoselective reductions and functional group transformations. The synthesis must be carefully optimized to ensure high yield and purity, as impurities can significantly affect the biological activity of the compound. Advanced synthetic techniques, such as asymmetric catalysis and flow chemistry, have been employed to improve the efficiency and scalability of production.
Evaluation of the pharmacological properties of (2S)-1-2-(trifluoromethoxy)phenylpropan-2-ol has revealed promising results in preclinical studies. The compound has demonstrated interactions with several biological targets, including enzymes and receptors relevant to neurological disorders. These interactions suggest potential therapeutic applications in conditions such as depression, anxiety, and neurodegenerative diseases. Further preclinical studies are underway to elucidate its mechanism of action and therapeutic potential.
The impact of fluorine substitution on the pharmacological properties of organic compounds is well-documented. The electron-withdrawing nature of fluorine atoms can modulate electronic distributions within the molecule, influencing its binding affinity and metabolic stability. In the case of (2S)-1-2-(trifluoromethoxy)phenylpropan-2-ol, the trifluoromethoxy group contributes to enhanced lipophilicity, which is beneficial for crossing biological membranes. Additionally, fluorine atoms can increase metabolic resistance, prolonging the half-life of the drug in vivo.
In conclusion, (2S)-1-2-(trifluoromethoxy)phenylpropan-2-ol (CAS No. 2165915-83-1) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising pharmacological properties make it a valuable candidate for further research and development. As our understanding of fluorinated compounds continues to grow, it is likely that this compound will play an increasingly important role in the discovery and development of new therapeutic agents.
2165915-83-1 ((2S)-1-2-(trifluoromethoxy)phenylpropan-2-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)